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Compound of Interest

Compound Name: h-lys(z)-ome.hcl

Cat. No.: B7803113

Get Quote

CAS: 27894-50-4 | Formula: C₁₅H₂₂N₂O₄[1][2][3][4]·HCl | M.W.: 330.81 g/mol [3][5][6][7]

Executive Technical Summary
H-Lys(Z)-OMe·HCl is a semi-protected L-lysine derivative essential for solution-phase peptide

synthesis and the production of peptidomimetics. Its structural utility lies in its orthogonal

protection scheme:

-Amine (

): Free (as HCl salt), ready for acylation or coupling.

-Amine (

): Protected by the Benzyloxycarbonyl (Z or Cbz) group, stable to mild acid (TFA) and basic
conditions, but removable via catalytic hydrogenation (

) or strong acids (HBr/AcOH).

Carboxyl (
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-term): Protected as a Methyl Ester (OMe), preventing oligomerization during

-activation.

This specific configuration allows researchers to extend the peptide chain at the N-terminus

while preserving the lysine side chain and C-terminus for later functionalization.

Market Analysis: Price and Suppliers
Pricing for H-Lys(Z)-OMe·HCl follows a non-linear inverse power law relative to scale. The

market is segmented into Research Grade (high purity, validated QC) and Process Grade

(bulk, variable impurity profiles).

Supplier Tier Analysis
Prices are indicative estimates for Q1 2025 based on global catalog averages.

Supplier Tier
Target
Audience

Typical Pack
Size

Price Range
(USD)

Key Value
Proposition

Tier 1: Global

Reference (e.g.,

Sigma-

Aldrich/Merck,

TCI)

Academic/QC

Labs
1g – 25g $15 – $25 / gram

High trust,

extensive CoA,

guaranteed

>97.5% HPLC

purity.

Tier 2: Peptide

Specialists (e.g.,

Bachem, Iris

Biotech, MCE)

Drug

Discovery/Pilot
25g – 100g $8 – $12 / gram

Specialized

peptide

expertise, batch

consistency,

lower unit cost.

Tier 3: Bulk

Chemical (e.g.,

Enamine,

Chinese CROs)

Manufacturing 1kg+
$0.50 – $2.00 /

gram

Volume pricing.

Requires internal

QC validation by

the buyer.
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The following decision tree illustrates the optimal sourcing strategy based on project phase and

risk tolerance.

Sourcing Requirement Scale Needed?

< 50 gramsResearch

> 100 grams

Pilot/Mfg

Tier 1 Supplier
(Sigma/TCI)

High Unit CostSpeed Priority

Tier 2 Specialist
(Bachem/Iris)

Balanced Cost

Budget Priority

Application? GMP / Clinical?Yes

R&D / Synthesis

No

Documentation Critical

Tier 3 Bulk
(Custom Synthesis)

Low Unit Cost

Internal QC
Required?

Mandatory

Click to download full resolution via product page

Figure 1: Strategic sourcing workflow for H-Lys(Z)-OMe·HCl based on scale and regulatory

requirements.

Scientific Integrity: Quality & Impurity Profile
When sourcing H-Lys(Z)-OMe[2][3][6][7]·HCl, "Purity >98%" is insufficient data. You must

evaluate specific impurities that interfere with peptide coupling.[8]

Critical Impurities
H-Lys(Z)-OH (Free Acid): Result of ester hydrolysis.

Impact: Competes during coupling, leading to termination or insertion of free Lys(Z).

Detection: HPLC (shift in retention time) or titration.

H-Lys(Z)-OMe D-Isomer: Result of racemization during synthesis.

Impact: Introduces diastereomeric impurities in the final peptide, which are difficult to

separate.
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Spec: Optical Rotation

should be +14.5° ± 0.5° (c=2,

) [1].[6][7]

H-Lys-OMe (Des-Z): Loss of Z-protection.

Impact: Leads to branching/dendrimer formation at the

-amine.

Experimental Protocols
Protocol A: Quality Control (Identity & Purity
Verification)
Objective: Validate incoming raw material before use in synthesis.

Solubility Check: Dissolve 100 mg in 1 mL distilled water. Solution must be clear and

colorless. Turbidity indicates free Z-Lys-OH or inorganic salts.

TLC Analysis:

Stationary Phase: Silica Gel 60 F254.

Mobile Phase: n-Butanol : Acetic Acid : Water (3:1:1).

Visualization: Ninhydrin stain (detects free

-amine).

Acceptance: Single spot,

. Faint spots at origin indicate hydrolysis products.

HPLC Method:

Column: C18 Reverse Phase (5µm, 4.6 x 250mm).
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Gradient: 5% to 95% Acetonitrile in Water (with 0.1% TFA) over 20 mins.

Detection: UV at 215 nm (peptide bond) and 254 nm (Z-group aromatic ring).

Protocol B: Usage in Peptide Coupling (DCC/HOBt
Method)
Context: Coupling H-Lys(Z)-OMe·HCl to a Boc-protected amino acid (e.g., Boc-Ala-OH).

Neutralization (In Situ):

Dissolve 1.0 eq of H-Lys(Z)-OMe·HCl in DMF/DCM (1:1).

Add 1.0 eq of NMM (N-methylmorpholine) or DIEA at 0°C.

Note: Do not use excess base; it promotes racemization of the ester.

Activation:

In a separate vessel, dissolve 1.1 eq of Boc-Amino Acid and 1.1 eq HOBt.

Add 1.1 eq DCC (or EDC·HCl) at 0°C. Stir for 15 min.

Coupling:

Add the neutralized Lysine solution to the activated amino acid.

Stir at 0°C for 1 hour, then warm to Room Temp (RT) overnight.

Workup:

Filter off DCU urea (if using DCC).

Wash organic layer with 5%

(removes unreacted acid), 1M

(removes unreacted amine), and Brine.
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Chemical Mechanism & Pathway
The utility of H-Lys(Z)-OMe[6]·HCl relies on the stability differential between the Z-group and

the Methyl Ester.

H-Lys(Z)-OMe·HCl
(Starting Material)

Neutralization
(Base: DIEA/NMM)

H-Lys(Z)-OMe
(Free Amine)

- HCl

Coupling with
PG-Amino Acid-OH

PG-AA-Lys(Z)-OMe
(Protected Dipeptide)

Path A: C-Term Deprotection
(Saponification: LiOH/MeOH)

Path B: Side-Chain Deprotection
(Hydrogenolysis: H2/Pd-C)

PG-AA-Lys(Z)-OH
(Ready for fragment condensation)

Base Sensitive

PG-AA-Lys(H)-OMe
(Ready for side-chain modification)

H2 Sensitive

Click to download full resolution via product page

Figure 2: Orthogonal deprotection pathways utilizing H-Lys(Z)-OMe in peptide synthesis.
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Handling and Storage
Hygroscopicity: The HCl salt is hygroscopic. Moisture absorption leads to hydrolysis of the

methyl ester to the free acid (H-Lys(Z)-OH), rendering the material impure.

Storage Conditions:

Long-term: -20°C, desiccated.

Short-term: +4°C, tightly sealed.

Handling: Allow the bottle to equilibrate to room temperature before opening to prevent

condensation on the powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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